Cas no 2027499-89-2 (1-chloro-2-ethynyl-4-nitrobenzene)

• Product Name: 1-chloro-2-ethynyl-4-nitrobenzene
• CAS No: 2027499-89-2
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• CID: 5908067
• PubChem ID: 148391849
• Update Time: 2026-03-11

1-chloro-2-ethynyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-ethynyl-4-nitro-
• 1-Chloro-2-ethynyl-4-nitrobenzene
• EN300-1979894
• A1-47510
• 2027499-89-2
• MFCD34653390
• G70194
• 1-chloro-2-ethynyl-4-nitrobenzene

• Inchi： 1S/C8H4ClNO2/c1-2-6-5-7(10(11)12)3-4-8(6)9/h1,3-5H
• InChI Key： LQCUFDSFCFWGPA-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C([N+]([O-])=O)C=C1C#C

Computed Properties

• Exact Mass: 180.9930561g/mol
• Monoisotopic Mass: 180.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 273.7±30.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-chloro-2-ethynyl-4-nitrobenzene

Professional Introduction to 1-chloro-2-ethynyl-4-nitrobenzene (CAS No. 2027499-89-2)

1-chloro-2-ethynyl-4-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2027499-89-2, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a chloro, ethynyl, and nitro substituent on a benzene ring, exhibits unique chemical properties that make it valuable for various applications, particularly in the development of novel therapeutic agents.

The structural composition of 1-chloro-2-ethynyl-4-nitrobenzene imparts distinct reactivity, enabling its use as a versatile building block in synthetic chemistry. The presence of the ethynyl group (-C≡CH) introduces a site for further functionalization through reactions such as Sonogashira coupling, while the chloro and nitro groups provide opportunities for nucleophilic substitution and reduction, respectively. These features make the compound particularly useful in constructing more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl compounds with similar structural motifs. The nitro group, in particular, has been extensively studied for its role in drug design due to its ability to undergo bioconversion to amine derivatives, which often exhibit enhanced biological activity. For instance, nitroaromatics have been investigated for their antimicrobial and anti-inflammatory properties.

Current research in medicinal chemistry has highlighted the importance of 1-chloro-2-ethynyl-4-nitrobenzene as a precursor in the synthesis of novel antimicrobial agents. The compound’s ability to serve as a scaffold for further derivatization allows chemists to explore diverse chemical spaces, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects. One notable area of investigation has been the development of antibiotics targeting resistant bacterial strains.

The ethynyl substituent in 1-chloro-2-ethynyl-4-nitrobenzene also plays a crucial role in its utility as a synthetic intermediate. This group can be selectively modified through various cross-coupling reactions, such as the Suzuki-Miyaura or Stille couplings, enabling the introduction of aryl or vinyl groups at specific positions within the molecule. Such modifications are essential for tailoring the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

Advances in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies have shown that small changes in the electronic environment around the nitro and chloro groups can significantly impact the binding affinity of 1-chloro-2-ethynyl-4-nitrobenzene-derived compounds to biological targets. This knowledge is being leveraged to design more effective inhibitors and activators for therapeutic use.

The synthesis of 1-chloro-2-ethynyl-4-nitrobenzene itself presents an interesting challenge due to its reactive nature. Optimized synthetic routes have been developed to ensure high yields and purity while minimizing unwanted side reactions. These methods often involve careful control of reaction conditions, such as temperature and solvent choice, to maximize efficiency.

In addition to its pharmaceutical applications, 1-chloro-2-ethynyl-4-nitrobenzene has found utility in materials science. The compound’s ability to undergo polymerization or form coordination complexes with metal ions makes it a valuable material for developing advanced functional materials. For example, researchers have explored its use in creating conductive polymers or catalysts with unique properties.

The future direction of research involving 1-chloro-2-ethynyl-4-nitrobenzene is likely to focus on expanding its applications in drug discovery and material science. Innovations in synthetic methodologies will continue to drive new possibilities for this versatile intermediate. Collaborative efforts between chemists and biologists will be essential to translate laboratory findings into tangible therapeutic benefits.

In conclusion, 1-chloro-2-ethynyl-4-nitrobenzene (CAS No. 2027499-89-2) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research progresses, we can expect to see further breakthroughs leveraging this compound’s potential.